Cas no 364-62-5 (Metoclopramide)

• Product Name: Metoclopramide
• CAS No: 364-62-5
• MF: C₁₄H₂₂ClN₃O₂
• MW: 299.796382427216
• MDL: MFCD00211338
• CID: 37067
• PubChem ID: 329817892
• Update Time: 2026-01-21

Metoclopramide Chemical and Physical Properties

Names and Identifiers

• metoclopramide
• METOCLOPRAMIDE HCL
• 4-amino-5-chloro-N-(2-diethylaminoethyl)-2-methoxybenzamide
• 4-Amino-5-chloro-N-(2-(diethylamino)ethyl)-2-methoxybenzamide
• 4-Amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide
• 4-Amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide,Methoxychloroprocainamide
• Methoxychlorprocainamide
• Methoxychloroprocainamide
• [ "" ]
• Methochlopramide
• Metochlopramide
• Metaclopramide
• Reliveran
• Primperan
• Reglan
• Metaclopromide
• Metoclol
• Moriperan
• Plasil
• Maxolon
• 2-Methoxy-5-chloroprocainamide
• Metoclopramidum
• Methoclopramide
• Metoclopramida
• Elieten
• Plasil (pharmaceutical)
• Metoclopramidum [INN-Latin]
• Metoclopramida [INN-Spanish]
• Cerucal
• 5-Chloro-2-methoxyprocainamide
• Clopra
• Metramid
• Gastro
• METOCLOPRAMIDE [EP MONOGRAPH]
• C07868
• Methoxyclopramide
• KBio2_007254
• 4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide(Metoclopramide)
• L4YEB44I46
• 4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide
• 2-methoxy-4-amino-5-chloro-N,N-(dimethylaminoethyl)benzamide
• o-Anisamide, 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-
• M2218
• DB01233
• NCGC00015643-11
• BRN 1884366
• BPBio1_000217
• Tox21_110188
• Spectrum5_001449
• Parmid
• KS-5055
• 4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide (metoclopramide)
• Biomol-NT_000082
• NCGC00015643-09
• Metoclopramide, VETRANAL(TM), analytical standard
• METOCLOPRAMIDE [WHO-DD]
• SPBio_001740
• Gimoli
• 4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide (Mcp)
• METOCLOPRAMIDE [VANDF]
• AB00053498-13
• L001078
• Metoclopramide, European Pharmacopoeia (EP) Reference Standard
• HY-17382
• Terperan
• (metaclopramide)4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide
• Prestwick1_000209
• KBioSS_002118
• AB00053498
• Lopac0_000762
• Terperan (TN)
• NINDS_000069
• CCG-204847
• Metoclopramidum (INN-Latin)
• 4-azanyl-5-chloranyl-N-[2-(diethylamino)ethyl]-2-methoxy-benzamide;hydrochloride
• 4-Amino-5-chloro-2-methoxy-N-(beta-diethylaminoethyl)benzamide
• CAS-364-62-5
• NCGC00015643-04
• NCGC00015643-05
• Metoclopramide; 4-Amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide
• Elieten (TN)
• AKOS000280832
• NCGC00024440-03
• EN300-119507
• s5862
• CLOPRA-'YELLOW'
• 4-Amino-5-chloro-N-(2-(diethylamino)ethyl)-o-anisamide
• AC-37197
• NCGC00015643-02
• Spectrum2_001720
• Metocobil
• NCI60_003185
• Prestwick0_000209
• KBio2_004686
• 364-62-5
• BPBio1_001100
• KBio2_002118
• METOCLOPRAMIDE [INN]
• Benzamide, 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2-methoxy-
• 4-amino-5-chloro-N-[2-(diethylamino)-ethyl]-2-methoxybenzamide
• Metoclopramida (INN-Spanish)
• Reglan (Salt/Mix)
• CHEBI:107736
• METOCLOPRAMIDE (EP MONOGRAPH)
• 2-Methoxy-4-amino-5-chloro-N,N-dimethylaminoethylbenzamide
• HMS3886P05
• N-(Diethylaminoethyl)-2-methoxy-4-amino-5-chlorobenzamide
• Gastromax
• METOCLOPRAMIDE (MART.)
• METOCLOPRAMIDE [MART.]
• EINECS 206-662-9
• BRD-K75641298-003-05-2
• DivK1c_000069
• KBioGR_001307
• 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxy-benzamide;hydrochloride
• 2-Methoxy-4-amino-5-chloro-N,N-dimethylaminoethyl)benzamide
• IDI1_000069
• US9132134, Metoclopramide
• KBio1_000069
• DTXCID4025169
• AMY8975
• BSPBio_000197
• Prestwick2_000209
• Tox21_110188_1
• Metochloropramide
• NCGC00015643-08
• FT-0628931
• Lopac-M-0763
• BRD-K75641298-001-01-5
• NCGC00015643-13
• NCGC00015643-06
• CHEMBL86
• NCGC00015643-07
• Regla
• SDCCGSBI-0050740.P005
• cid_23659
• NCGC00015643-18
• Spectrum4_000964
• Q421095
• Gimoti (metoclopramide nasal spray)
• (metoclopramide)4-Amino-5-chloro-N-(2-diethylamino-ethyl)-2-methoxy-benzamide
• Spectrum3_000504
• NCGC00015643-03
• Metoclopramide (JP17/INN)
• 4-Amino-5-chloro-2-methoxy-N-(.beta.-diethylaminoethyl)benzamide
• Benzamide, 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxy-
• HMS2089G16
• METOCLOPRAMIDE [HSDB]
• Paspertin (Salt/Mix)
• Prestwick3_000209
• NS00000392
• DTXSID6045169
• Spectrum_001638
• UNII-L4YEB44I46
• Megaldrate
• Benzamide, 4-amino-5-chloro-N-
• BSPBio_002027
• MFCD00211338
• Maxolon (Salt/Mix)
• NCGC00024440-04
• Maxeran
• KBio3_001527
• Primperan (tablet) (Salt/Mix)
• HSDB 7841
• SPBio_002118
• A03FA01
• Metoclopramide [INN:BAN:JAN]
• H11996
• CAS-7232-21-5
• BDBM48320
• Metadrate
• GTPL241
• SBI-0050740.P004
• METOCLOPRAMIDE [MI]
• METOCLOPRAMIDE [JAN]
• BCP30761
• AB00053498_14
• CS-1064
• SCHEMBL18629
• NCGC00015643-01
• BRD-K75641298-003-16-9
• D00726
• N-(2-diethylaminoethyl)-2-methoxy-4-amino-5-chlorobenzamide
• bmse000779
• A823256
• Z2196779550
• o-Anisamide, 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-
• DEL 1267
• DA-75515
• Metoclopramide (JP18/INN)
• STL257058
• BRD-K75641298-003-25-0
• 206-662-9
• Metoclopramide Base
• FM01545
• Metoclopramide

• MDL： MFCD00211338
• Inchi： 1S/C14H22ClN3O2/c1-4-18(5-2)7-6-17-14(19)10-8-11(15)12(16)9-13(10)20-3/h8-9H,4-7,16H2,1-3H3,(H,17,19)
• InChI Key： TTWJBBZEZQICBI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C(NCCN(CC)CC)=O)OC)N

Computed Properties

• Exact Mass: 302.15900
• Monoisotopic Mass: 299.140055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.6
• Topological Polar Surface Area: 67.6

Experimental Properties

• Color/Form: Powder
• Density: 1.2432 (rough estimate)
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 207 °C
• Refractive Index: 1.5200 (estimate)
• PSA: 67.59000
• LogP: 2.97450
• Merck: 6143
• Solubility: Not available

Metoclopramide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H362
• Warning Statement： P263
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-64
• Safety Instruction： 36/37
• RTECS：BZ3300000
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Other Chemical additives Functional Additives

Additional information on Metoclopramide

Professional Introduction to Metoclopramide (CAS No. 364-62-5)

Metoclopramide, chemically known by the CAS number 364-62-5, is a well-established pharmaceutical compound widely recognized for its gastrointestinal therapeutic properties. This compound belongs to the class of dopamine D2 receptor antagonists and has been in clinical use for several decades, demonstrating efficacy in managing various motility disorders and nausea-related conditions.

The molecular structure of Metoclopramide (CAS No. 364-62-5) consists of a benzoic acid derivative linked to an aminoethyl side chain, which contributes to its pharmacological activity. The compound’s ability to block dopamine receptors in the central nervous system and gastrointestinal tract makes it effective in promoting gastric emptying and relieving symptoms of nausea and vomiting. Its mechanism of action is multifaceted, involving both central and peripheral effects that enhance its therapeutic profile.

In recent years, research on Metoclopramide has expanded beyond its traditional applications. Studies have explored its potential in treating neurological disorders, such as Parkinson’s disease and restless legs syndrome, due to its dopaminergic properties. Additionally, investigations have examined its role in modulating gut microbiota, which may contribute to its broader therapeutic implications in digestive health.

The pharmacokinetics of Metoclopramide (CAS No. 364-62-5) are characterized by rapid absorption and extensive distribution throughout the body. It is metabolized primarily in the liver through cytochrome P450 enzymes, with the metabolites excreted via bile and urine. This metabolic pathway underscores the importance of liver function monitoring when prescribing Metoclopramide, especially in patients with pre-existing liver conditions.

Clinical trials have consistently demonstrated the efficacy of Metoclopramide in treating nausea and vomiting associated with various conditions, including chemotherapy-induced nausea, postoperative nausea, and motion sickness. Its ability to enhance gastric motility has made it a cornerstone in managing gastroparesis, a condition where the stomach takes too long to empty its contents. Recent advancements in formulation technology have led to the development of extended-release formulations, improving patient compliance and reducing side effects.

The safety profile of Metoclopramide (CAS No. 364-62-5) is well-documented, with common side effects including dizziness, sedation, and gastrointestinal disturbances such as constipation or diarrhea. However, prolonged use or high doses may lead to more serious complications like tardive dyskinesia, a movement disorder characterized by involuntary muscle movements. This risk has prompted researchers to investigate strategies for minimizing long-term exposure while maintaining therapeutic efficacy.

Innovative research is currently exploring novel applications of Metoclopramide, particularly in combination therapies for complex gastrointestinal disorders. Studies suggest that its interaction with other pharmacological agents may enhance treatment outcomes for conditions like irritable bowel syndrome (IBS) and inflammatory bowel disease (IBD). Furthermore, preclinical studies are evaluating its potential role in neuroprotection, hinting at future therapeutic possibilities beyond its traditional gastrointestinal applications.

The regulatory landscape for Metoclopramide (CAS No. 364-62-5) remains robust, with ongoing efforts to ensure its safe and effective use globally. Regulatory agencies continue to monitor adverse effects and update dosing guidelines based on new clinical data. This vigilance reflects the compound’s significance in modern medicine and underscores the commitment to patient safety.

The future of Metoclopramide lies in leveraging advances in pharmacogenomics and personalized medicine. By understanding individual patient responses to this compound, clinicians can optimize dosing regimens and minimize adverse effects. Additionally, exploring new delivery systems such as nanoparticles or targeted drug release mechanisms may enhance its therapeutic potential.

In conclusion, Metoclopramide, identified by CAS No. 364-62-5, remains a cornerstone in gastrointestinal therapy with expanding applications across multiple medical fields. Its well-characterized mechanism of action, combined with ongoing research into novel uses and formulations, ensures its continued relevance in contemporary healthcare.